Cas no 28518-95-8 (Benzene, isothiocyanatonitro-)

• Product Name: Benzene, isothiocyanatonitro-
• CAS No: 28518-95-8
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 1435108
• PubChem ID: 137690
• Update Time: 2025-04-20

Benzene, isothiocyanatonitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, isothiocyanatonitro-
• Benzene, isothiocyanatonitro- (9CI)
• 1-isothiocyanato-2-nitro-benzene
• DTXSID70181658
• NSC 203074
• 2-Nitrophenyl isothiocyanate
• 1-Isothiocyanato-2-nitrobenzene #
• MFCD00041238
• AKOS005171069
• ALBB-003140
• 1-Isothiocyanato-2-nitrobenzene
• 2719-30-4
• NSC-203074
• FS-4021
• SCHEMBL61329
• 28518-95-8
• DB-021451
• NSC203074
• o-nitrophenyl isothiocyanate
• STK502631

• Inchi： 1S/C7H4N2O2S/c10-9(11)7-4-2-1-3-6(7)8-5-12/h1-4H
• InChI Key： CBWJHIXSVFDERH-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.99942
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 55.5